5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[(4-naphthalen-2-yl-1,3-thiazol-2-yl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C18H16N2O3S/c21-16(6-3-7-17(22)23)20-18-19-15(11-24-18)14-9-8-12-4-1-2-5-13(12)10-14/h1-2,4-5,8-11H,3,6-7H2,(H,22,23)(H,19,20,21)
• InChI Key: OAMMKHQGBULZLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CSC(=N3)NC(=O)CCCC(=O)O
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid, also known as NTAPP, is a synthetic compound that has been studied for its potential applications in scientific research. It is a thiazolyl peptide that has been shown to have interesting biochemical and physiological effects, making it a subject of interest for researchers in various fields.

Mechanism of Action

The mechanism of action of 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid involves its binding to the AMPA receptor, which leads to an increase in the activity of the receptor. This increase in activity results in the enhancement of synaptic transmission and plasticity, which is thought to underlie learning and memory processes. 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has also been shown to modulate the activity of other ion channels and neurotransmitter receptors, further highlighting its potential as a therapeutic agent.
Biochemical and Physiological Effects:
5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to have a number of interesting biochemical and physiological effects. It has been shown to increase the activity of the AMPA receptor, leading to enhanced synaptic transmission and plasticity. 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has also been shown to modulate the activity of other ion channels and neurotransmitter receptors, suggesting that it may have a broader range of effects on neuronal function. In addition, 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been shown to have anti-inflammatory properties, making it a subject of interest for researchers studying the role of inflammation in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid in lab experiments is its high affinity for the AMPA receptor, which makes it a useful tool for studying the mechanisms of receptor activation and modulation. However, one limitation of using 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions. In addition, the multi-step synthesis of 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid can be time-consuming and requires a high degree of expertise to ensure high yield and purity.

Future Directions

There are a number of future directions for research on 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid. One area of interest is the development of more efficient synthesis methods that can be used to produce 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid in larger quantities and with greater purity. Another area of interest is the continued investigation of the potential therapeutic applications of 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid, particularly in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Finally, there is a need for further research on the biochemical and physiological effects of 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid, particularly with regard to its modulation of ion channels and neurotransmitter receptors.

Synthesis Methods

The synthesis of 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid involves the reaction of 2-naphthylamine with thiosemicarbazide to form the intermediate thiazole. This intermediate is then reacted with the protected amino acid, Fmoc-L-lysine, to form the final product. The synthesis of 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid is a multi-step process that requires careful attention to detail to ensure high yield and purity.

Scientific Research Applications

5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the AMPA receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and learning and memory. 5-{[4-(2-naphthyl)-1,3-thiazol-2-yl]amino}-5-oxopentanoic acid has been used as a tool to study the mechanisms of AMPA receptor activation and modulation, and has been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.